17-O-Acetyl-3-O-methyl-6-oxo 17β-Estradiol
17-O-Acetyl-3-O-methyl-6-oxo 17β-Estradiol
Brand Name:
Vulcanchem
CAS No.:
20823-31-8
VCID:
VC0125728
InChI:
InChI=1S/C21H26O4/c1-12(22)25-20-7-6-18-16-11-19(23)17-10-13(24-3)4-5-14(17)15(16)8-9-21(18,20)2/h4-5,10,15-16,18,20H,6-9,11H2,1-3H3/t15-,16-,18+,20-,21+/m1/s1
SMILES:
CC(=O)OC1CCC2C1(CCC3C2CC(=O)C4=C3C=CC(=C4)OC)C
Molecular Formula:
C21H26O4
Molecular Weight:
342.435
17-O-Acetyl-3-O-methyl-6-oxo 17β-Estradiol
CAS No.: 20823-31-8
Reference Standards
VCID: VC0125728
Molecular Formula: C21H26O4
Molecular Weight: 342.435
| CAS No. | 20823-31-8 |
|---|---|
| Product Name | 17-O-Acetyl-3-O-methyl-6-oxo 17β-Estradiol |
| Molecular Formula | C21H26O4 |
| Molecular Weight | 342.435 |
| IUPAC Name | [(8R,9S,13S,14S,17R)-3-methoxy-13-methyl-6-oxo-8,9,11,12,14,15,16,17-octahydro-7H-cyclopenta[a]phenanthren-17-yl] acetate |
| Standard InChI | InChI=1S/C21H26O4/c1-12(22)25-20-7-6-18-16-11-19(23)17-10-13(24-3)4-5-14(17)15(16)8-9-21(18,20)2/h4-5,10,15-16,18,20H,6-9,11H2,1-3H3/t15-,16-,18+,20-,21+/m1/s1 |
| Standard InChIKey | ZPNICKIKMXJXOR-VSHGRSIOSA-N |
| SMILES | CC(=O)OC1CCC2C1(CCC3C2CC(=O)C4=C3C=CC(=C4)OC)C |
| Synonyms | 17β-Acetoxy-3-methoxyestra-1,3,5(10)-trien-6-one; 17β-Hydroxy-3-methoxy-estra-1,3,5(10)-trien-6-one Acetate |
| PubChem Compound | 71312955 |
| Last Modified | Nov 11 2021 |
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